tert-butyl N-(azetidin-3-ylmethyl)carbamate
Overview
Description
Tert-butyl N-(azetidin-3-ylmethyl)carbamate, also known as TBAMC, is a synthetic molecule that has been used in various scientific research applications. It is an important organic reagent that can be used as a building block for the synthesis of other compounds . The molecular formula of this compound is C9H18N2O2 .
Molecular Structure Analysis
The molecular weight of tert-butyl N-(azetidin-3-ylmethyl)carbamate is 186.25 g/mol . The InChI code for this compound is InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-6-7-4-10-5-7/h7,10H,4-6H2,1-3H3,(H,11,12) . The Canonical SMILES for this compound is CC(C)(C)OC(=O)NCC1CNC1 .
Chemical Reactions Analysis
Tert-butyl azetidin-3-ylmethyl (methyl)carbamate is an important organic reagent that can be used as a building block for the synthesis of tert-butyl ((1- ((4-chloro-7H-pyrrolo [2,3-d]pyrimidin-5-yl)methyl)azetidin-3-yl)methyl) (methyl)carbamate which is an important intermediate of a selective small-molecule PLK inhibitors useful in the treatment of cell proliferative disorders .
Physical And Chemical Properties Analysis
The molecular weight of tert-butyl N-(azetidin-3-ylmethyl)carbamate is 186.25 g/mol . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is 0.5 . This compound has 2 hydrogen bond donors .
Scientific Research Applications
Synthesis of New Azetidine and Oxetane Amino Acid Derivatives
The compound is used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Pharmacophore for Pharmaceutical Development
Azetidine in aza-heterocyclic molecules is used for a wide variety of natural and synthetic products exhibiting a variety of biological activities . The latter compounds are widely used as important pharmacophores for pharmaceutical development .
Synthesis of δ-Amino Acid Oxetane Derivatives
Several reports are devoted to the synthesis and evaluation of the physicochemical and metabolic properties of δ-amino acid oxetane derivatives .
Reactivity of Azetidines
The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines . This translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .
Invention of New [2+2] Cycloaddition Reactions
One of the most important developments in recent years is the invention of new [2+2] cycloaddition reactions for azetidine synthesis .
Applications of Metalated Azetidines
Another significant development is the application of metalated azetidines .
Practical C(sp3)–H Functionalization
Practical C(sp3)–H functionalization is another area where azetidines have been applied .
Facile Opening with Carbon Nucleophiles
Azetidines have been used in facile opening with carbon nucleophiles .
Mechanism of Action
Target of Action
3-(N-Boc-aminomethyl)azetidine, also known as tert-butyl N-(azetidin-3-ylmethyl)carbamate or 3-Boc-aminomethylazetidine, is a useful building block in the synthesis of polypeptides and other nitrogen-containing compounds with potential biological properties . .
Biochemical Pathways
Given its role as a building block in the synthesis of nitrogen-containing compounds, it may be involved in various biochemical pathways depending on the specific compounds it helps to form .
Pharmacokinetics
Its water solubility is reported to be slight , which could potentially impact its bioavailability.
Action Environment
The action, efficacy, and stability of 3-(N-Boc-aminomethyl)azetidine can be influenced by various environmental factors. For instance, it is recommended to be stored under inert gas (nitrogen or argon) at 2–8 °C , suggesting that it may be sensitive to oxygen and temperature.
properties
IUPAC Name |
tert-butyl N-(azetidin-3-ylmethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-6-7-4-10-5-7/h7,10H,4-6H2,1-3H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOLUHRBHXXGWDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60571807 |
Source
|
| Record name | tert-Butyl [(azetidin-3-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60571807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-(azetidin-3-ylmethyl)carbamate | |
CAS RN |
91188-15-7 |
Source
|
| Record name | tert-Butyl [(azetidin-3-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60571807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(azetidin-3-ylmethyl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
